1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-fluoro-3-methylphenyl)-N-[(4-propan-2-ylphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C25H24FN5O/c1-16(2)19-8-6-18(7-9-19)14-28-25(32)23-24(20-5-4-12-27-15-20)31(30-29-23)21-10-11-22(26)17(3)13-21/h4-13,15-16H,14H2,1-3H3,(H,28,32)
• InChI Key: PTVZNUKOQSIWNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)NCC3=CC=C(C=C3)C(C)C)C4=CN=CC=C4)F
• Molecular Formula: C25H24FN5O
• Molecular Weight: 429.5 g/mol

Description

1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C25H24FN5O and its molecular weight is 429.499. The purity is usually 95%.
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Scientific Research Applications

Enaminones and Heterocyclic Syntheses

Research has shown that enaminones serve as versatile building blocks for synthesizing a variety of heterocyclic compounds, including pyrazoles, triazoles, and pyridines, which have demonstrated significant antitumor and antimicrobial activities. These syntheses are valuable for creating novel compounds with potential therapeutic applications (Riyadh, 2011).

Kinase Inhibitors

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors. These compounds have shown efficacy in inhibiting tumor growth in vivo, demonstrating the potential of such structures in cancer therapy (Schroeder et al., 2009).

Antituberculosis Agents

Thiazole-aminopiperidine hybrids have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, showing significant in vitro activity. This highlights the relevance of designing compounds with specific functionalities to target bacterial enzymes critical for survival (Jeankumar et al., 2013).

Mechanistic Studies in Heterocyclic Chemistry

The synthesis and mechanistic study of triazoles provide insights into the chemical reactions and transformations involved in creating complex molecules, which can be foundational for designing drugs with specific biological activities (Gu & Lu, 2020).

Antiviral and Anti-inflammatory Agents

Compounds derived from pyrazolopyrimidines have been evaluated for their anticancer and anti-5-lipoxygenase activities, indicating the potential of triazole and pyridine derivatives in developing new treatments for cancer and inflammation (Rahmouni et al., 2016).